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Compound of Interest

Compound Name:
7-Desmethyl-3-

hydroxyagomelatine

Cat. No.: B1646971 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals handling 7-Desmethyl-3-hydroxyagomelatine. Adherence to

these protocols is mandatory to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 7-Desmethyl-3-hydroxyagomelatine is not

readily available, it is a metabolite of Agomelatine. Therefore, it is prudent to assume it

possesses a similar hazard profile. The parent compound, Agomelatine, is classified as harmful

if swallowed or inhaled, causes serious eye irritation, and is toxic to aquatic life.[1] All handling

of 7-Desmethyl-3-hydroxyagomelatine must be conducted within a certified chemical fume

hood.

The following table summarizes the required PPE for handling this compound. This is the

minimum requirement, and a site-specific risk assessment should be conducted to determine if

additional protection is necessary.
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PPE Category Specification Reasoning

Hand Protection
Double-gloving with powder-

free nitrile gloves.[2][3]

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection in case of a tear or

contamination of the outer

glove.[2] Powder-free gloves

are recommended to avoid

aerosolization of the

compound.[2]

Eye and Face Protection

ANSI Z87.1 compliant safety

goggles and a full-face shield.

[3]

Protects against splashes and

aerosols.[2][4] Standard safety

glasses are insufficient.[3]

Body Protection

Disposable, solid-front, back-

closing laboratory gown with

tight-fitting cuffs.[5]

Protects skin and personal

clothing from contamination.

Gowns should be changed

immediately if contaminated.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.[4][6]

Required when handling the

solid compound outside of a

fume hood or when there is a

risk of aerosol generation.[4]

Foot Protection Closed-toe shoes.[3][6]
Protects feet from spills and

falling objects.

Operational Plan: Handling and Weighing
A detailed workflow for the safe handling and weighing of 7-Desmethyl-3-
hydroxyagomelatine is essential to minimize exposure risk.
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Workflow for Handling 7-Desmethyl-3-hydroxyagomelatine

Preparation

Handling

Cleanup

Don appropriate PPE

Verify fume hood certification and function

Gather all necessary equipment and reagents

Weigh compound in fume hood

Proceed to handling

Dissolve compound in appropriate solvent

Decontaminate all surfaces and equipment

After experiment

Doff PPE in designated area

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling 7-Desmethyl-3-hydroxyagomelatine
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Disposal Plan
Proper disposal of 7-Desmethyl-3-hydroxyagomelatine and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

All solid waste, including contaminated gloves, gowns, and weighing papers, must be disposed

of in a designated hazardous waste container. Liquid waste containing this compound should

be collected in a clearly labeled, sealed container. Consult your institution's environmental

health and safety (EHS) department for specific disposal protocols.

Disposal Plan for 7-Desmethyl-3-hydroxyagomelatine Waste

Waste Generation

Waste Segregation & Collection

Final Disposal

Contaminated Solid Waste
(Gloves, Gowns, etc.)

Designated Hazardous
Solid Waste Container

Contaminated Liquid Waste
(Solvents, Solutions)

Labeled Hazardous
Liquid Waste Container

Contaminated Sharps
(Needles, Syringes)

Puncture-Proof
Sharps Container

Contact Environmental Health & Safety (EHS)

Scheduled Hazardous Waste Pickup
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Caption: Disposal Plan for 7-Desmethyl-3-hydroxyagomelatine Waste
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Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: Evacuate the area. If the spill is small, and you are trained to do so, contain the spill

with absorbent material and decontaminate the area. For large spills, contact your

institution's EHS department immediately.

By adhering to these safety protocols, you contribute to a secure research environment for

yourself and your colleagues. Always prioritize safety and consult your institution's safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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